Cas no 63185-70-6 (1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-)

1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)- structure
63185-70-6 structure
Product Name:1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-
CAS No:63185-70-6
MF:C13H15FO3
MW:238.254807710648
CID:1645902
Update Time:2024-09-12

1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Hexanedione, 1-(4-fluoro-3-methoxyphenyl)-
    • Inchi: 1S/C13H15FO3/c1-3-4-10(15)8-12(16)9-5-6-11(14)13(7-9)17-2/h5-7H,3-4,8H2,1-2H3
    • InChI Key: ZJEFPAAGEUSMBG-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(F)C(OC)=C1)(=O)CC(=O)CCC

Computed Properties

  • Exact Mass: 238.10055

Experimental Properties

  • Density: 1.122±0.06 g/cm3(Predicted)
  • Boiling Point: 346.8±27.0 °C(Predicted)
  • PSA: 43.37
  • pka: 8.70±0.23(Predicted)

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